Cas no 688050-36-4 (3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]-)

• Product Name: 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]-
• CAS No: 688050-36-4
• MF: C₁₆H₁₈FN₃O₃
• MW: 319.33
• CID: 5519413
• PubChem ID: 3236843
• Update Time: 2025-07-18

3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]-
• WAY-328141
• 688050-36-4
• cid_3236843
• SR-01000121923
• HMS2436E04
• SR-01000121923-1
• 5-(4-fluorophenyl)-N-(2-morpholinoethyl)isoxazole-3-carboxamide
• MLS000086998
• 5-(4-fluorophenyl)-N-(2-morpholin-4-ylethyl)-1,2-oxazole-3-carboxamide
• G71997
• EU-0090341
• 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]-3-isoxazolecarboxamide
• CHEMBL1703255
• 5-(4-fluorophenyl)-N-(2-morpholin-4-ylethyl)isoxazole-3-carboxamide
• AKOS001796334
• SCHEMBL17652642
• SMR000023221
• XLLYKXKCIKZHEP-UHFFFAOYSA-N
• BDBM73285

• Inchi： 1S/C16H18FN3O3/c17-13-3-1-12(2-4-13)15-11-14(19-23-15)16(21)18-5-6-20-7-9-22-10-8-20/h1-4,11H,5-10H2,(H,18,21)
• InChI Key： XLLYKXKCIKZHEP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)=CC(C(NCCN2CCOCC2)=O)=N1

Computed Properties

• Exact Mass: 319.13321961g/mol
• Monoisotopic Mass: 319.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]-

3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]- (CAS No. 688050-36-4): A Comprehensive Overview

The compound 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]-, identified by its CAS number 688050-36-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The isoxazole core, combined with the fluorophenyl and morpholinyl substituents, endows this compound with potential therapeutic applications that are currently under extensive investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential as pharmacological agents. Isoxazole derivatives, in particular, have shown remarkable promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of a fluorine atom at the 4-position of the phenyl ring in 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]- enhances its metabolic stability and binding affinity to biological targets, making it an attractive candidate for further exploration.

The N-[2-(4-morpholinyl)ethyl] moiety in the compound's structure contributes to its solubility and bioavailability, which are critical factors in drug design. Morpholine derivatives are known for their ability to modulate enzyme activity and receptor interactions, thereby influencing the compound's pharmacokinetic profile. This feature makes 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]- a valuable scaffold for developing new drugs that require efficient absorption and distribution within the body.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The isoxazole ring is known to interact with various neurotransmitter receptors, suggesting its utility in treating conditions such as epilepsy and Alzheimer's disease. Additionally, the fluorine atom's electronic properties may enhance the compound's ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug delivery.

The morpholinyl group also plays a significant role in modulating the compound's pharmacological properties. Morpholine derivatives have been extensively studied for their anti-inflammatory and analgesic effects. By incorporating this moiety into the isoxazole framework, researchers aim to develop a molecule that can effectively target multiple pathways involved in inflammation and pain perception.

In vitro studies have demonstrated that 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]- exhibits inhibitory activity against several key enzymes implicated in disease pathogenesis. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase-2 (COX-2), a major enzyme involved in prostaglandin synthesis and inflammation. This capability positions the compound as a potential lead for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The fluorophenyl substituent is another critical feature that contributes to the compound's unique pharmacological profile. Fluorinated aromatic compounds are well-documented for their enhanced binding affinity and metabolic stability. This property is particularly valuable in drug development, where optimizing binding interactions with biological targets is essential for achieving therapeutic efficacy.

Moreover, the structural flexibility of 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]- allows for further chemical modifications that can fine-tune its biological activity. Researchers can explore various synthetic strategies to modify different parts of the molecule while maintaining its core structure. This adaptability makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective drug candidates.

The potential applications of this compound extend beyond anti-inflammatory and analgesic therapies. Preliminary research indicates that it may also exhibit antimicrobial properties, making it a promising candidate for developing new antibiotics or antifungal agents. The unique combination of structural features in 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]- could provide a novel approach to combat resistant bacterial strains that have emerged due to overuse of conventional antibiotics.

In conclusion, 3-Isoxazolecarboxamide, 5-(4-fluorophenyl)-N-[2-(4-morpholinyl)ethyl]-, CAS No. 688050-36-4, represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, inflammation, pain management, and infections make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for improving human health through innovative therapeutic interventions.